Cas no 942905-03-5 ((3-Chloro-4-fluoro-benzenesulfonyl)-acetic acid methyl ester)

(3-Chloro-4-fluoro-benzenesulfonyl)-acetic acid methyl ester is a sulfonyl-containing ester derivative with potential applications as an intermediate in organic synthesis and pharmaceutical development. The compound features a benzenesulfonyl moiety substituted with chloro and fluoro groups, enhancing its reactivity in nucleophilic substitution and coupling reactions. The methyl ester group improves solubility in organic solvents, facilitating further derivatization. This structure is particularly useful in the synthesis of sulfonamide-based compounds, which are relevant in medicinal chemistry for their bioactive properties. Its well-defined molecular framework ensures consistent performance in multi-step synthetic routes, making it a valuable reagent for researchers in fine chemical and drug discovery applications.

(3-Chloro-4-fluoro-benzenesulfonyl)-acetic acid methyl ester structure

942905-03-5 structure

Product Name:(3-Chloro-4-fluoro-benzenesulfonyl)-acetic acid methyl ester

CAS No:942905-03-5

MF:C₉H₈ClFO₄S

MW:266.673824310303

CID:5228275

Update Time:2026-03-07

(3-Chloro-4-fluoro-benzenesulfonyl)-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- (3-Chloro-4-fluoro-benzenesulfonyl)-acetic acid methyl ester
- Inchi： 1S/C9H8ClFO4S/c1-15-9(12)5-16(13,14)6-2-3-8(11)7(10)4-6/h2-4H,5H2,1H3
- InChI Key： LNJUGXJOYRTWJJ-UHFFFAOYSA-N
- SMILES： C(OC)(=O)CS(C1=CC=C(F)C(Cl)=C1)(=O)=O

(3-Chloro-4-fluoro-benzenesulfonyl)-acetic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1396358-1g	Methyl 2-((3-chloro-4-fluorophenyl)sulfonyl)acetate	942905-03-5	95%	1g	￥3112.00	2024-04-24
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00931164-1g	Methyl 2-(3-chloro-4-fluorobenzenesulfonyl)acetate	942905-03-5	95%	1g	￥2394.0	2024-04-17
Ambeed	A945506-1g	Methyl 2-(3-chloro-4-fluorobenzenesulfonyl)acetate	942905-03-5	95%	1g	$348.0	2025-04-15
Key Organics Ltd	BS-4859-1MG	methyl [(3-chloro-4-fluorophenyl)sulfonyl]acetate	942905-03-5	>90%	1mg	£37.00	2023-09-07
Key Organics Ltd	BS-4859-5MG	methyl [(3-chloro-4-fluorophenyl)sulfonyl]acetate	942905-03-5	>90%	5mg	£46.00	2023-09-07
Key Organics Ltd	BS-4859-10MG	methyl [(3-chloro-4-fluorophenyl)sulfonyl]acetate	942905-03-5	>90%	10mg	£63.00	2023-09-07
Key Organics Ltd	BS-4859-20MG	methyl [(3-chloro-4-fluorophenyl)sulfonyl]acetate	942905-03-5	>90%	20mg	￡76.00	2023-03-10
Key Organics Ltd	BS-4859-50MG	methyl [(3-chloro-4-fluorophenyl)sulfonyl]acetate	942905-03-5	>90%	50mg	£102.00	2023-09-07
Key Organics Ltd	BS-4859-100MG	methyl [(3-chloro-4-fluorophenyl)sulfonyl]acetate	942905-03-5	>90%	100mg	£146.00	2023-09-07

(3-Chloro-4-fluoro-benzenesulfonyl)-acetic acid methyl ester Related Literature

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Additional information on (3-Chloro-4-fluoro-benzenesulfonyl)-acetic acid methyl ester

(3-Chloro-4-fluoro-benzenesulfonyl)-acetic acid methyl ester: A Comprehensive Overview

(3-Chloro-4-fluoro-benzenesulfonyl)-acetic acid methyl ester, identified by the CAS number 942905-03-5, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is notable for its unique structure, which combines a benzenesulfonyl group with an acetic acid methyl ester moiety. The presence of chlorine and fluorine substituents on the aromatic ring imparts distinct electronic and steric properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of (3-Chloro-4-fluoro-benzenesulfonyl)-acetic acid methyl ester typically involves multi-step organic reactions, often starting from the corresponding benzene derivative. The introduction of the sulfonyl group is a critical step, often achieved through sulfonation reactions using appropriate sulfonating agents. The subsequent attachment of the acetic acid methyl ester group requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly synthesis pathways for this compound.

One of the most significant applications of CAS No 942905-03-5 lies in its use as an intermediate in drug discovery and development. The sulfonyl group is known to enhance bioavailability and stability in biological systems, making this compound a promising candidate for various therapeutic agents. Recent studies have explored its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in the treatment of cancer and other diseases. The fluorine substituent further enhances the molecule's ability to interact with biological targets, making it a valuable tool in medicinal chemistry.

In addition to its role in pharmaceuticals, (3-Chloro-4-fluoro-benzenesulfonyl)-acetic acid methyl ester has found applications in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as polymers and coatings. Researchers have investigated its potential as a building block for high-performance polymers with tailored mechanical and thermal properties. The chlorine and fluorine substituents contribute to the molecule's stability and reactivity, making it suitable for various polymerization reactions.

The physical properties of CAS No 942905-03-5 are well-documented, with a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in laboratory settings. Recent spectroscopic studies have provided deeper insights into its molecular structure, confirming the presence of strong electron-withdrawing groups that influence its reactivity.

From an environmental perspective, the degradation pathways of (3-Chloro-4-fluoro-benzenesulfonyl)-acetic acid methyl ester have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes biodegradation through microbial action, albeit at a slower rate compared to other organic compounds. This information is crucial for industries utilizing this compound to implement proper waste management practices.

In conclusion, (3-Chloro-4-fluoro-benzenesulfonyl)-acetic acid methyl ester (CAS No 942905-03-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, derived from the combination of benzenesulfonyl and acetic acid methyl ester groups, along with the influence of chlorine and fluorine substituents, positions it as an essential molecule in modern chemistry. Ongoing research continues to uncover new potentials for this compound, ensuring its relevance in both academic and industrial contexts.